Cas no 2228963-17-3 (5-(heptan-4-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(heptan-4-yl)-1,2-oxazol-4-amine
• CAS No: 2228963-17-3
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5798181
• PubChem ID: 165852517
• Update Time: 2025-10-21

5-(heptan-4-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(heptan-4-yl)-1,2-oxazol-4-amine
• EN300-1775265
• 2228963-17-3

• Inchi： 1S/C10H18N2O/c1-3-5-8(6-4-2)10-9(11)7-12-13-10/h7-8H,3-6,11H2,1-2H3
• InChI Key： GMGJPMPBVZWSTH-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C(CCC)CCC

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52Ų

Additional information on 5-(heptan-4-yl)-1,2-oxazol-4-amine

Comprehensive Overview of 5-(heptan-4-yl)-1,2-oxazol-4-amine (CAS No. 2228963-17-3): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry, 5-(heptan-4-yl)-1,2-oxazol-4-amine (CAS No. 2228963-17-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, classified as an oxazole derivative, features a heptane-substituted ring system, making it a valuable intermediate in pharmaceutical and agrochemical research. Researchers and industry professionals are increasingly exploring its synthesis, reactivity, and functional versatility, aligning with trends in green chemistry and sustainable synthesis.

The molecular structure of 5-(heptan-4-yl)-1,2-oxazol-4-amine combines an oxazole core with an amine functional group, offering diverse reactivity patterns. This design enables its use in drug discovery, particularly in the development of small-molecule inhibitors and bioactive scaffolds. Recent studies highlight its role in modulating enzymatic activity, a topic frequently searched in academic databases like PubMed and SciFinder. The compound’s lipophilic heptyl chain also enhances membrane permeability, a critical factor in central nervous system (CNS) drug design.

From an industrial perspective, CAS No. 2228963-17-3 is gaining traction in high-throughput screening (HTS) libraries. Its compatibility with click chemistry and catalyzed cross-coupling reactions makes it a versatile building block for combinatorial chemistry. Companies specializing in custom synthesis often list this compound in catalogs, addressing growing demand from biotech startups and academic labs. SEO analytics reveal rising searches for terms like "oxazole amine applications" and "heptane-substituted heterocycles," reflecting market interest.

Environmental and regulatory considerations further shape the discourse around 5-(heptan-4-yl)-1,2-oxazol-4-amine. Its synthesis aligns with atom economy principles, reducing waste generation—a priority for EPA-compliant processes. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to validate purity, a topic frequently queried in QA/QC forums. Additionally, the compound’s stability under ambient storage conditions ensures cost-effective logistics, a key concern for global suppliers.

Looking ahead, 5-(heptan-4-yl)-1,2-oxazol-4-amine is poised to play a pivotal role in precision medicine and material science. Innovations in cryopreservation and polymeric coatings have cited its derivatives, underscoring interdisciplinary relevance. As AI-driven platforms like Reaxys and CAS SciFinder index more data, expect deeper insights into its structure-activity relationships (SAR). For now, this compound remains a compelling subject for researchers navigating the intersection of organic synthesis and applied chemistry.